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Compound of Interest

Compound Name: 9-Vinylcarbazole

Cat. No.: B074595 Get Quote

An in-depth exploration of the solubility characteristics of 9-vinylcarbazole, a pivotal monomer

in the development of advanced polymers for electronic and pharmaceutical applications. This

guide provides a detailed overview of its solubility in common organic solvents, experimental

protocols for solubility determination, and a visual representation of the experimental workflow.

Introduction
9-Vinylcarbazole (NVC) is a vinyl-substituted aromatic heterocyclic organic compound that

serves as a fundamental building block in the synthesis of poly(9-vinylcarbazole) (PVK). PVK

is a well-known photoconductive and thermoplastic polymer with significant applications in

organic electronics, including organic light-emitting diodes (OLEDs), solar cells, and

photorefractive materials. A thorough understanding of the solubility of the NVC monomer is

paramount for its purification, polymerization processes, and the development of novel

formulations. This technical guide offers a detailed examination of 9-vinylcarbazole's solubility

in a range of common organic solvents, equipping researchers, scientists, and drug

development professionals with the essential knowledge for its effective utilization.

Physicochemical Properties of 9-Vinylcarbazole
A foundational understanding of the physicochemical properties of 9-vinylcarbazole is

essential for interpreting its solubility behavior.
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Property Value

Molecular Formula C₁₄H₁₁N

Molecular Weight 193.24 g/mol

Appearance Off-white to yellowish crystalline solid

Melting Point 64-66 °C

Boiling Point 353-355 °C

Qualitative Solubility of 9-Vinylcarbazole
Based on the principle of "like dissolves like," the non-polar aromatic carbazole core and the

vinyl group of 9-vinylcarbazole suggest its preferential solubility in non-polar or moderately

polar organic solvents. Experimental observations confirm this, with 9-vinylcarbazole
exhibiting good solubility in a variety of common organic solvents.

General Solubility Profile:

High Solubility: Acetone, Chloroform, Tetrahydrofuran (THF), Acetonitrile, Toluene, Benzene.

[1]

Moderate Solubility: Ethyl Acetate, Cyclohexane.[1]

Low to Insoluble: Methanol, Ethanol, Hexane, Water.[1]

While comprehensive quantitative data across a wide range of temperatures is not readily

available in a consolidated format, the following section outlines the experimental

methodologies to determine these precise solubility values.

Experimental Protocols for Solubility Determination
The accurate determination of 9-vinylcarbazole solubility is crucial for various applications.

The most common and reliable method is the isothermal saturation method, often referred to as

the shake-flask method. This can be coupled with either gravimetric or spectroscopic analysis

to quantify the solute concentration.
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Isothermal Saturation Method (Shake-Flask)
This gravimetric approach is a straightforward and widely used technique to determine the

equilibrium solubility of a solid in a liquid.

Materials and Equipment:

9-Vinylcarbazole (high purity)

Selected organic solvents (analytical grade)

Thermostatically controlled shaker or water bath

Analytical balance (accurate to ±0.1 mg)

Glass vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Oven

Procedure:

Sample Preparation: Add an excess amount of 9-vinylcarbazole to a pre-weighed glass vial.

The presence of undissolved solid at the end of the experiment is crucial to ensure

saturation.

Solvent Addition: Add a known volume or mass of the desired organic solvent to the vial.

Equilibration: Seal the vial tightly and place it in the thermostatically controlled shaker or

water bath set to the desired temperature. Agitate the mixture for a sufficient time (typically

24-72 hours) to ensure that equilibrium is reached.

Phase Separation: After equilibration, cease agitation and allow the vial to stand in the

constant temperature bath for several hours to allow the undissolved solid to settle.

Sample Withdrawal: Carefully withdraw a known volume of the clear supernatant using a

pre-weighed, temperature-equilibrated syringe fitted with a syringe filter. The filter removes
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any suspended microcrystals, which would otherwise lead to an overestimation of solubility.

Gravimetric Analysis:

Dispense the filtered supernatant into a pre-weighed, dry container.

Weigh the container with the solution to determine the mass of the saturated solution.

Carefully evaporate the solvent in an oven at a temperature below the boiling point of the

solvent and the melting point of 9-vinylcarbazole until a constant weight of the dried

solute is achieved.

The mass of the dissolved 9-vinylcarbazole and the mass of the solvent can then be

calculated.

Calculation: The solubility can be expressed in various units, such as grams of solute per

100 g of solvent or mole fraction.

Spectroscopic Method (UV-Vis)
For compounds with a strong chromophore like 9-vinylcarbazole, UV-Vis spectrophotometry

offers a sensitive and accurate alternative to gravimetric analysis for determining the

concentration of the saturated solution.

Procedure:

Prepare a Saturated Solution: Follow steps 1-5 of the Isothermal Saturation Method.

Dilution: Accurately dilute a known volume of the filtered supernatant with the same solvent

to bring the absorbance within the linear range of the spectrophotometer.

Calibration Curve: Prepare a series of standard solutions of 9-vinylcarbazole of known

concentrations in the same solvent. Measure the absorbance of these standards at the

wavelength of maximum absorbance (λmax) for 9-vinylcarbazole. Plot a calibration curve of

absorbance versus concentration.

Sample Analysis: Measure the absorbance of the diluted supernatant at the same λmax.
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Calculation: Use the calibration curve to determine the concentration of 9-vinylcarbazole in

the diluted sample. Back-calculate to find the concentration in the original saturated solution,

which represents its solubility.

Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps involved in the experimental determination of

9-vinylcarbazole solubility using the isothermal saturation method.
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Experimental workflow for determining the solubility of 9-vinylcarbazole.
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Conclusion
A comprehensive understanding of the solubility of 9-vinylcarbazole is fundamental for its

effective use in research and development. While qualitative data indicates good solubility in

many common organic solvents, precise quantitative data, particularly as a function of

temperature, is essential for process optimization and the design of novel material systems.

The detailed experimental protocols provided in this guide offer a robust framework for

researchers to determine these critical solubility parameters, thereby facilitating advancements

in the fields of polymer chemistry, organic electronics, and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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